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Compound Name: Glycerol Kinase

CAS No.: 9030-66-4

Cat. No.: B15746326

Get Quote

For researchers, scientists, and drug development professionals, understanding the quaternary

structure of a protein is paramount to elucidating its function and mechanism of action. This

guide provides a comparative overview of key biophysical techniques for confirming the

oligomeric state of Glycerol Kinase (GK) in solution, supported by experimental data and

detailed protocols.

Glycerol Kinase is a crucial enzyme that catalyzes the phosphorylation of glycerol, a key step

in lipid and carbohydrate metabolism. Its functional form in the cellular milieu is dictated by its

oligomeric assembly, which can vary between species and be influenced by allosteric

regulators. Here, we compare three powerful techniques for characterizing protein

oligomerization: Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-

MALS), Sedimentation Velocity Analytical Ultracentrifugation (SV-AUC), and Native Mass

Spectrometry (Native MS).
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Technique Principle
Information

Provided
Advantages Disadvantages

SEC-MALS

Separates

molecules by

hydrodynamic

radius, followed

by absolute

molar mass

determination

from light

scattering.

Absolute molar

mass,

stoichiometry,

size distribution,

and degree of

aggregation.

High accuracy

for molar mass,

relatively high

throughput, can

be coupled with

other detectors

(e.g., UV, RI).[1]

[2]

Can be affected

by protein-

column

interactions,

potential for

sample dilution

to alter

oligomeric

equilibrium.

SV-AUC

Measures the

rate at which

molecules

sediment in a

strong centrifugal

field, which is

dependent on

their mass and

shape.

Sedimentation

coefficient, molar

mass

distribution,

hydrodynamic

shape, and

detection of low-

level aggregates.

[3]

Gold standard for

aggregation

analysis, no

interaction with a

stationary phase,

provides shape

information.[3]

Lower

throughput,

requires

specialized

equipment and

expertise, may

require larger

sample volumes.

Native MS

Transfers intact

protein

complexes into

the gas phase

using gentle

ionization to

determine their

mass-to-charge

ratio.

Precise mass of

oligomeric

species,

stoichiometry of

subunits,

detection of post-

translational

modifications,

and ligand

binding.[4][5]

High mass

accuracy and

resolution,

requires minimal

sample, provides

direct information

on complex

composition.[4]

[5]

Potential for in-

source

dissociation of

complexes,

buffer constraints

(requires volatile

buffers), may not

be suitable for all

proteins.
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The oligomeric state of Glycerol Kinase has been shown to differ across various organisms.

The following table summarizes key findings from the literature.

Organism Technique(s)

Reported

Oligomeric

State

Monomer

MW (kDa)

Oligomer

MW (kDa)
Reference

Chaetomium

thermophilum

SEC-MALS,

Mass

Photometry

Dimer ~60 ~120 [6]

Escherichia

coli

Analytical

Ultracentrifug

ation

Tetramer

(favored by

FBP)

~56 ~224 [6]

Homo

sapiens

(Human)

Not specified Dimer ~55 ~110 [7]

Enterococcus

casseliflavus

X-ray

Crystallograp

hy

Dimer ~57 ~114 [8]

Experimental Workflows and Protocols
A general workflow for determining the oligomeric state of a protein is depicted below.
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General Workflow for Oligomeric State Determination
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Caption: General workflow for determining the oligomeric state of a protein.

Detailed Protocol: Size Exclusion Chromatography with
Multi-Angle Light Scattering (SEC-MALS)
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This protocol provides a standard procedure for analyzing the oligomeric state of Glycerol
Kinase using SEC-MALS.

1. System Preparation:

Ensure the HPLC or FPLC system, MALS detector, and refractive index (RI) detector are

properly connected and have been recently calibrated.

Equilibrate the entire system, including the chosen size exclusion column (e.g., Superdex

200 Increase 10/300 GL), with a filtered and degassed running buffer (e.g., 20 mM HEPES

pH 7.5, 150 mM NaCl) at a constant flow rate (e.g., 0.5 mL/min) until stable baselines are

achieved for UV, MALS, and RI detectors.

2. Sample Preparation:

Prepare a purified Glycerol Kinase sample at a concentration of 1-2 mg/mL in the same

running buffer used for system equilibration.

Filter the sample through a 0.1 µm or 0.22 µm syringe filter to remove any aggregates.

3. Data Acquisition:

Inject 50-100 µL of the filtered protein sample onto the equilibrated SEC column.

Collect data from the UV, MALS, and RI detectors throughout the chromatographic run.

4. Data Analysis:

Use specialized software (e.g., ASTRA) to analyze the collected data.

Determine the molar mass across the elution peak corresponding to Glycerol Kinase. A

uniform molar mass across the peak indicates a monodisperse sample.

Compare the experimentally determined molar mass to the theoretical monomeric molecular

weight calculated from the amino acid sequence to determine the oligomeric state.
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SEC-MALS Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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